Ethyl 4-((2-(furan-2-carboxamido)-4,5-dimethylthiophen-3-yl)methyl)piperazine-1-carboxylate

• Molecular Formula: C19H25N3O4S
• Molecular Weight: 391.5 g/mol
• IUPAC Name: ethyl 4-[[2-(furan-2-carbonylamino)-4,5-dimethylthiophen-3-yl]methyl]piperazine-1-carboxylate
• InChI: InChI=1S/C19H25N3O4S/c1-4-25-19(24)22-9-7-21(8-10-22)12-15-13(2)14(3)27-18(15)20-17(23)16-6-5-11-26-16/h5-6,11H,4,7-10,12H2,1-3H3,(H,20,23)
• InChI Key: FKQLTUDGOLBVND-UHFFFAOYSA-N
• SMILES: CCOC(=O)N1CCN(CC1)CC2=C(SC(=C2C)C)NC(=O)C3=CC=CO3

Description

Ethyl 4-((2-(furan-2-carboxamido)-4,5-dimethylthiophen-3-yl)methyl)piperazine-1-carboxylate is a chemical compound that has been extensively researched due to its potential applications in the field of medicinal chemistry. This compound belongs to the class of piperazine derivatives, which have been shown to exhibit a wide range of biological activities.

Mechanism of Action

The mechanism of action of Ethyl 4-((2-(furan-2-carboxamido)-4,5-dimethylthiophen-3-yl)methyl)piperazine-1-carboxylate is not fully understood. However, it has been proposed that it acts by inhibiting the activity of enzymes that are involved in the biosynthesis of important cellular components such as DNA, RNA, and proteins. This leads to the disruption of normal cellular processes, ultimately resulting in cell death.
Biochemical and Physiological Effects:
Ethyl 4-((2-(furan-2-carboxamido)-4,5-dimethylthiophen-3-yl)methyl)piperazine-1-carboxylate has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to have antimicrobial and antifungal properties, which make it a potential candidate for the development of new antibiotics and antifungal agents. In addition, it has been shown to have antitumor properties, which make it a potential candidate for the development of new anticancer drugs. It has also been shown to have potential applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of Ethyl 4-((2-(furan-2-carboxamido)-4,5-dimethylthiophen-3-yl)methyl)piperazine-1-carboxylate is its wide range of biological activities. This makes it a versatile compound that can be used for a variety of applications in the field of medicinal chemistry. However, one of the main limitations of this compound is its potential toxicity. It has been shown to exhibit cytotoxic effects, which may limit its use in certain applications.

Future Directions

There are several future directions for research on Ethyl 4-((2-(furan-2-carboxamido)-4,5-dimethylthiophen-3-yl)methyl)piperazine-1-carboxylate. One potential direction is the development of new antibiotics and antifungal agents based on this compound. Another potential direction is the development of new anticancer drugs based on this compound. In addition, further research is needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

Synthesis Methods

The synthesis of Ethyl 4-((2-(furan-2-carboxamido)-4,5-dimethylthiophen-3-yl)methyl)piperazine-1-carboxylate involves the reaction of furan-2-carboxylic acid with 4,5-dimethyl-3-thiophenemethylamine to form the corresponding amide. This amide is then reacted with ethyl 1-(piperazin-1-yl)acetate to form the final product. The reaction scheme is shown below:

Scientific Research Applications

Ethyl 4-((2-(furan-2-carboxamido)-4,5-dimethylthiophen-3-yl)methyl)piperazine-1-carboxylate has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit a wide range of biological activities, including antimicrobial, antifungal, and antitumor properties. In addition, it has been shown to have potential applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.